Cas no 62369-34-0 (2H-1-Benzopyran-2-one, 7-(2-oxo-1,2-diphenylethoxy)-)

• Product name: 2H-1-Benzopyran-2-one, 7-(2-oxo-1,2-diphenylethoxy)-
• CAS No: 62369-34-0
• MF: C₂₃H₁₆O₄
• MW: 356.370746612549
• CID: 447655
• PubChem ID: 12332872

2H-1-Benzopyran-2-one, 7-(2-oxo-1,2-diphenylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-(2-oxo-1,2-diphenylethoxy)-
• 7-(2-oxo-1,2-diphenylethoxy)chromen-2-one
• DTXSID60490827
• 7-(2-Oxo-1,2-diphenylethoxy)-2H-1-benzopyran-2-one
• 62369-34-0

• Inchi： InChI=1S/C23H16O4/c24-21-14-12-16-11-13-19(15-20(16)27-21)26-23(18-9-5-2-6-10-18)22(25)17-7-3-1-4-8-17/h1-15,23H
• InChI Key： USINMGKZFKTLAH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(C(=O)C2=CC=CC=C2)OC3=CC4=C(C=C3)C=CC(=O)O4

Computed Properties

• Exact Mass: 356.10488
• Monoisotopic Mass: 356.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6